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Introduction

Amines, coco alkyl, identified by CAS number 61788-46-3, is a complex mixture of primary
aliphatic amines derived from coconut oil. The alkyl chains are predominantly composed of C12
to C18 carbon chains. This substance, also known as cocoamine, is a cationic surfactant with
a wide range of industrial applications stemming from its unique physicochemical properties.[1]
It serves as a crucial intermediate in the synthesis of various surfactants, including amine
oxides, amides, and quaternary ammonium compounds.[2] Its utility extends to applications
such as fabric softeners, corrosion inhibitors, flotation agents for mineral processing, and as an
additive in lubricants and coatings.[1][2] This technical guide provides an in-depth overview of
the core physicochemical properties of Amines, coco alkyl, detailed experimental protocols for
their determination, and visualizations of experimental workflows and application relationships.

Physicochemical Data

The following table summarizes the key physicochemical properties of Amines, coco alkyl. It is
important to note that as a mixture, the exact values can vary depending on the specific
composition and grade of the product.
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Property Value Reference

Pale yellow to brownish liquid

Appearance or paste (2]
Odor Amine-like, fishy [2]
Melting Point 10-25°C [2]
Boiling Point >250 °C (decomposes) [2]
Flash Point >100 °C 2]

N Insoluble in water; soluble in
Solubility _ [2]
alcohols and organic solvents

Purity =295% [2]
Amine Number 272-285 mg KOH/g [1]
lodine Value 0-12 g 12/100 g [1]
Moisture <0.5% [1]
Vapor Pressure ~0.02 hPa @ 20 °C [3]

Experimental Protocols

The determination of the physicochemical properties of fatty amines like Amines, coco alkyl, is
governed by standardized analytical methods. Below are detailed methodologies for key
experiments.

Determination of Amine Value (Total, Primary,
Secondary, and Tertiary)

The amine value, a measure of the total amine content, is a critical quality control parameter.
Standard methods for its determination are provided by ASTM D2074 and AOCS Official
Method Tf 1a-64.[2][4]

Principle: The amine groups are titrated with a standardized solution of hydrochloric acid in a
non-aqueous solvent. The endpoint is determined potentiometrically or by using a colorimetric
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indicator.

Apparatus:

Burette, 50 mL, graduated in 0.1 mL divisions

Erlenmeyer flask, 250 mL

Magnetic stirrer and stir bar

pH meter with a glass and reference electrode (for potentiometric method)

Reagents:

Isopropyl alcohol, reagent grade

Hydrochloric acid, 0.5 N, standardized in isopropy! alcohol

Bromocresol green or Bromphenol blue indicator solution (for indicator method)

Salicylaldehyde (for determination of primary amine)

Phenyl isothiocyanate (for determination of primary and secondary amines)
Procedure (Indicator Method for Total Amine Value):

e Weigh accurately a sample of the coco alkyl amine into a 250 mL Erlenmeyer flask. The
sample size should be chosen to consume a reasonable volume of titrant.

e Add 50 mL of neutralized isopropyl alcohol to the flask.
e Add 5-6 drops of bromocresol green or bromphenol blue indicator solution.

« Titrate with the standardized 0.5 N hydrochloric acid solution to the endpoint, which is
indicated by a color change from blue to green.

e Record the volume of titrant used.

Calculation: Total Amine Value (mg KOH/g) = (V x N x 56.1) / W
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Where:

V = volume of HCI solution used in mL

N = normality of the HCI solution

56.1 = molecular weight of KOH

W = weight of the sample in grams

For the determination of primary, secondary, and tertiary amine values, specific reagents are
used to block the respective amine groups before titration, as detailed in ASTM D2074.

Determination of lodine Value

The iodine value indicates the degree of unsaturation in the fatty alkyl chains. The AOCS
Official Method Tg 2a-64 (Wijs method) is a standard procedure for this determination.

Principle: The coco alkyl amine is treated with a known excess of iodine monochloride (Wijs
solution) in a suitable solvent. The iodine monochloride reacts with the double bonds in the
alkyl chains. The unreacted iodine monochloride is then determined by titration with a standard
sodium thiosulfate solution.

Apparatus:

lodine flasks, 500 mL

Burette, 50 mL

Pipettes, 25 mL and 20 mL

Analytical balance
Reagents:
» Wijs solution (iodine monochloride in glacial acetic acid)

e Potassium iodide solution, 15% (w/v)
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e Standardized sodium thiosulfate solution, 0.1 N

 Starch indicator solution, 1% (w/v)

o Carbon tetrachloride or chloroform, reagent grade

Procedure:

Weigh accurately a sample of the coco alkyl amine into a clean, dry 500 mL iodine flask.
e Add 20 mL of carbon tetrachloride or chloroform to dissolve the sample.

o Pipette exactly 25 mL of the Wijs solution into the flask.

o Stopper the flask, swirl to mix, and store in the dark for 30 minutes.

 After the reaction time, add 20 mL of 15% potassium iodide solution and 100 mL of distilled
water.

« Titrate the liberated iodine with the standardized 0.1 N sodium thiosulfate solution, with
constant and vigorous shaking, until the yellow color of the iodine almost disappears.

e Add a few drops of starch indicator solution and continue the titration until the blue color
disappears.

e Conduct a blank determination under the same conditions, omitting the sample.
Calculation: lodine Value (g 12/100g) =[(B - S) x N x 12.69] / W
Where:

B = volume of sodium thiosulfate solution used for the blank in mL

S = volume of sodium thiosulfate solution used for the sample in mL

N = normality of the sodium thiosulfate solution

12.69 = conversion factor (atomic weight of iodine / 10)
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o W = weight of the sample in grams

Gas Chromatography for Fatty Amine Composition

Gas chromatography (GC) is employed to determine the distribution of different alkyl chain
lengths within the coco alkyl amine mixture.

Principle: The amine sample is often derivatized to increase its volatility and reduce peak
tailing. The derivatized sample is then injected into a gas chromatograph, where the
components are separated based on their boiling points and interaction with the stationary
phase of the column. A flame ionization detector (FID) is commonly used for detection.

Apparatus:

Gas chromatograph equipped with a flame ionization detector (FID)

Capillary column suitable for fatty amine analysis (e.g., a low- to mid-polarity column)

Autosampler or manual injection system

Data acquisition and processing software

Reagents:

Carrier gas (e.g., Helium, Hydrogen)

Derivatizing agent (e.g., trifluoroacetic anhydride)

Solvent (e.g., dichloromethane)

Reference standards for individual fatty amines
Procedure:

 Derivatization: Accurately weigh a small amount of the coco alkyl amine sample into a vial.
Add a suitable solvent and the derivatizing agent. Heat the mixture if necessary to ensure
complete reaction.

e GC Analysis:
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[e]

Set the GC operating conditions (injector temperature, oven temperature program,
detector temperature, gas flow rates).

[e]

Inject a small volume of the derivatized sample into the gas chromatograph.

(¢]

The components will be separated as they pass through the column.

[¢]

The FID will detect the eluted components, generating a chromatogram.

e Data Analysis:

o lIdentify the peaks in the chromatogram by comparing their retention times with those of
the reference standards.

o Determine the relative percentage of each fatty amine component by integrating the peak
areas.

Visualizations

Experimental Workflow for Physicochemical
Characterization

The following diagram illustrates a typical workflow for the physicochemical characterization of
Amines, coco alkyl.
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Caption: Workflow for the physicochemical analysis of Amines, coco alkyl.

Logical Relationships of Applications
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This diagram illustrates the relationship between the core properties of Amines, coco alkyl and
its diverse applications.

Amines, coco alkyl
(CAS 61788-46-3)

Core Properties

Cationic Surfactant Corrosion Inhibition Hydrophobicity

Applications
Fabric Softeners Corrosion Inhibitors Mineral Flotation Agents

Chemical Intermediate
Lubricant Additives

Synthesis of other Surfactants

Click to download full resolution via product page

Caption: Relationship between properties and applications of Amines, coco alkyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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